![molecular formula C13H21NO2 B5589589 4-(diethylamino)-1-oxaspiro[4.5]dec-3-en-2-one](/img/structure/B5589589.png)
4-(diethylamino)-1-oxaspiro[4.5]dec-3-en-2-one
Overview
Description
4-(diethylamino)-1-oxaspiro[4.5]dec-3-en-2-one, also known as DEOD, is a chemical compound that has gained significant importance in scientific research. DEOD is a spirocyclic ketone that has a unique structure, which makes it an attractive target for chemical synthesis and biological investigations.
Scientific Research Applications
Crystal Structure Analysis
The compound 4-(diethylamino)-1-oxaspiro[4.5]dec-3-en-2-one has been utilized in the synthesis of complex molecules. A study by Wang et al. (2011) described the synthesis and crystal structure determination of a derivative of this compound, highlighting its potential in structural chemistry and material sciences.
Fungicidal Applications
Research has explored the fungicidal properties of derivatives of this compound. Zhao Yu et al. (2017) synthesized derivatives showing significant inhibition against various fungi, indicating potential applications in agriculture and antifungal research.
Derivative Synthesis
The compound has been used as a precursor for synthesizing various derivatives. For instance, Kuroyan et al. (1995) used it to create carbo(hetero)cyclospirobutanoic lactones, demonstrating its versatility in organic synthesis.
Spirocyclization in Synthesis
The compound plays a significant role in spirocyclization reactions. Young et al. (2000) utilized it in Amberlyst-15-catalyzed intramolecular SN2′ oxaspirocyclizations, a key reaction in the synthesis of complex organic compounds.
Antiviral Research
Compounds derived from this compound have been investigated for their antiviral properties. A study by Apaydın et al. (2019) showed that certain derivatives exhibited inhibitory activity against human coronavirus, suggesting potential applications in antiviral drug development.
Chemical Transformation Studies
The compound has been a subject of studies focused on chemical transformations. For instance, Kuroyan et al. (1991) explored its conversion to other chemically significant compounds, contributing to the field of organic chemistry.
Food Chemistry Applications
In food chemistry, derivatives of this compound have been identified as precursors in certain fruits. Knapp et al. (1997) identified a derivative in white-fleshed nectarine, indicating its relevance in flavor chemistry and natural product synthesis.
Synthesis of Industrial Chemicals
The compound is also used in the synthesis of industrial chemicals. As shown by Zhao Jin-hao (2009), it was a key intermediate in the synthesis of spirodiclofen, demonstrating its application in industrial chemistry.
Antihypertensive Activity Exploration
Derivatives of this compound have been investigated for their potential antihypertensive activity. A study by Caroon et al. (1981) synthesized and tested various derivatives, contributing to medicinal chemistry research.
Antimicrobial Studies
The antimicrobial potential of derivatives has also been a subject of research. For example, Thanusu et al. (2011) synthesized and evaluated novel derivatives for their antibacterial and antifungal properties, indicating possible applications in pharmaceuticals.
Antitumor Activity Research
The compound's derivatives have been studied for antitumor activity. Yang et al. (2019) designed and synthesized novel derivatives that exhibited activity against various cancer cell lines, highlighting its potential in cancer research.
properties
IUPAC Name |
4-(diethylamino)-1-oxaspiro[4.5]dec-3-en-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO2/c1-3-14(4-2)11-10-12(15)16-13(11)8-6-5-7-9-13/h10H,3-9H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWOLDRQRIICLKR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC(=O)OC12CCCCC2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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